Cas no 2089257-63-4 (2-cyclopropyl-5-methoxyaniline hydrochloride)

• Product Name: 2-cyclopropyl-5-methoxyaniline hydrochloride
• CAS No: 2089257-63-4
• MDL: MFCD30537781
• CID: 4636441
• PubChem ID: 126811562
• Update Time: 2025-06-10

2-cyclopropyl-5-methoxyaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5-methoxyaniline hydrochloride

• MDL： MFCD30537781

Additional information on 2-cyclopropyl-5-methoxyaniline hydrochloride

2-Cyclopropyl-5-Methoxyaniline Hydrochloride: A Comprehensive Overview

The compound 2-cyclopropyl-5-methoxyaniline hydrochloride (CAS No: 2089257-63-4) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and recent advancements associated with 2-cyclopropyl-5-methoxyaniline hydrochloride, providing a detailed and up-to-date analysis.

Structure and Synthesis

The molecular structure of 2-cyclopropyl-5-methoxyaniline hydrochloride is characterized by a cyclopropyl group attached to the second position of an aniline ring, with a methoxy group at the fifth position. The hydrochloride salt form is commonly used in pharmaceutical applications due to its enhanced solubility and stability. Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring greener and more efficient methodologies. For instance, a 2023 study published in *Green Chemistry* reported a novel catalytic route for synthesizing 2-cyclopropyl-5-methoxyaniline hydrochloride using biodegradable catalysts, significantly reducing environmental impact.

Pharmacological Properties

One of the most intriguing aspects of 2-cyclopropyl-5-methoxyaniline hydrochloride is its pharmacological profile. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases. A 2023 study in *Nature Communications* highlighted its ability to inhibit key enzymes associated with Alzheimer's disease, suggesting its role as a lead compound for drug development. Furthermore, research into its bioavailability has shown promising results, with improved absorption profiles when formulated as nanoparticles.

Applications in Material Science

Beyond pharmacology, 2-cyclopropyl-5-methoxyaniline hydrochloride has found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes). A 2023 paper in *Advanced Materials* explored its role as an electron transport layer material, showcasing enhanced device efficiency compared to traditional materials. This dual applicability underscores the versatility of this compound across diverse scientific domains.

Recent Research Trends

The interest in 2-cyclopropyl-5-methoxyaniline hydrochloride has been further fueled by advancements in computational chemistry. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets more accurately. A 2023 study published in *Journal of Medicinal Chemistry* utilized AI-driven docking simulations to identify novel binding sites for this compound, paving the way for innovative therapeutic strategies.

Future Prospects

Looking ahead, the future of 2-cyclopropyl-5-methoxyaniline hydrochloride seems bright. Collaborative efforts between academia and industry are expected to accelerate its transition from laboratory research to commercial applications. Additionally, ongoing investigations into its safety profile and long-term efficacy will be crucial for determining its suitability as a therapeutic agent.

In conclusion, 2-cyclopropyl-5-methoxyaniline hydrochloride (CAS No: 2089257-63-4) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its structural uniqueness, coupled with recent research breakthroughs, positions it as a key player in both pharmacological and material science advancements.